Cas no 1261558-57-9 (Methyl 4-chloronaphthalene-2-acetate)

• Product Name: Methyl 4-chloronaphthalene-2-acetate
• CAS No: 1261558-57-9
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4935995
• Update Time: 2025-06-28

Methyl 4-chloronaphthalene-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloronaphthalene-2-acetate

• Inchi： 1S/C13H11ClO2/c1-16-13(15)8-9-6-10-4-2-3-5-11(10)12(14)7-9/h2-7H,8H2,1H3
• InChI Key： FGZUBODSROKEMT-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=CC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-chloronaphthalene-2-acetate

Introduction to Methyl 4-chloronaphthalene-2-acetate (CAS No. 1261558-57-9)

Methyl 4-chloronaphthalene-2-acetate (CAS No. 1261558-57-9) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the family of naphthacenes, which are known for their aromaticity and structural stability. The presence of a methyl group and a chlorine atom in its structure introduces interesting electronic and chemical properties, making it a valuable molecule for research and industrial purposes.

The structure of Methyl 4-chloronaphthalene-2-acetate consists of a naphthalene ring system with a methyl ester group attached at the 2-position and a chlorine atom at the 4-position. This arrangement not only enhances the compound's stability but also imparts specific reactivity patterns that are advantageous in synthetic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated that Methyl 4-chloronaphthalene-2-acetate can undergo various transformations, including nucleophilic substitutions, electrophilic additions, and coupling reactions. These reactions are facilitated by the electron-withdrawing effects of the chlorine atom and the electron-donating effects of the methyl ester group, creating a dynamic balance that makes the molecule highly reactive under specific conditions.

In terms of applications, Methyl 4-chloronaphthalene-2-acetate has been explored for its potential in drug design. Its structural features make it an ideal candidate for use as a scaffold in medicinal chemistry, where it can be modified to target specific biological pathways or receptors. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various proteins, paving the way for its use in developing novel therapeutic agents.

Moreover, this compound has shown promise in materials science. Its aromaticity and stability make it a potential candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Studies have indicated that incorporating Methyl 4-chloronaphthalene-2-acetate into polymer blends can enhance their electronic properties, leading to improved device performance.

The synthesis of Methyl 4-chloronaphthalene-2-acetate typically involves multi-step processes that require precise control over reaction conditions. One common approach is through Friedel-Crafts acylation followed by methylation, although alternative methods have been developed to improve yield and purity. The development of greener synthesis routes has also been a focus of recent research, with efforts directed toward reducing waste and minimizing environmental impact.

In conclusion, Methyl 4-chloronaphthalene-2-acetate (CAS No. 1261558-57-9) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic and computational techniques, ensure that this molecule will continue to be an area of active research for years to come.